Cas no 1225523-31-8 (4-(3-Fluorophenoxy)butane-1-thiol)

• Product Name: 4-(3-Fluorophenoxy)butane-1-thiol
• CAS No: 1225523-31-8
• MF: C₁₀H₁₃FOS
• MW: 200.273025274277
• MDL: MFCD16304864
• CID: 5216226
• PubChem ID: 79019726
• Update Time: 2025-05-20

4-(3-Fluorophenoxy)butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenoxy)butane-1-thiol
• 4-(3-Fluorophenoxy)butane-1-thiol

• MDL： MFCD16304864
• Inchi： 1S/C10H13FOS/c11-9-4-3-5-10(8-9)12-6-1-2-7-13/h3-5,8,13H,1-2,6-7H2
• InChI Key： MAWIZTRYPSKUBV-UHFFFAOYSA-N
• SMILES： SCCCCOC1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2

Additional information on 4-(3-Fluorophenoxy)butane-1-thiol

4-(3-Fluorophenoxy)butane-1-thiol (CAS 1225523-31-8): A Comprehensive Guide to Properties and Applications

4-(3-Fluorophenoxy)butane-1-thiol (CAS 1225523-31-8) is an organosulfur compound with growing importance in pharmaceutical and material science research. This fluorinated thiol derivative combines the unique properties of fluorine substitution with the reactivity of thiol groups, making it valuable for various synthetic applications. The compound's molecular structure features a 3-fluorophenoxy moiety connected to a butane chain terminating in a thiol group (-SH), offering versatile chemical functionality.

Recent trends in drug discovery highlight the increasing demand for fluorinated building blocks like 4-(3-Fluorophenoxy)butane-1-thiol. Researchers frequently search for "fluorophenoxy compounds in medicinal chemistry" or "thiol-containing pharmaceutical intermediates," reflecting the compound's relevance in current scientific investigations. The presence of both fluorine and thiol groups makes this chemical particularly interesting for designing bioactive molecules with improved metabolic stability and target binding affinity.

The physical properties of CAS 1225523-31-8 include moderate solubility in common organic solvents such as dichloromethane, THF, and DMF, while being less soluble in water. Analytical characterization typically involves techniques like 1H/13C NMR, mass spectrometry, and HPLC purity analysis. Storage recommendations suggest keeping the compound under inert atmosphere at low temperatures to preserve the thiol functionality, which answers common queries about "proper handling of thiol compounds" in laboratory settings.

In synthetic applications, 4-(3-Fluorophenoxy)butane-1-thiol serves as a valuable intermediate for constructing more complex molecular architectures. The thiol group participates readily in Michael additions, thiol-ene click reactions, and disulfide formation, while the fluorinated aromatic ring influences electronic properties of resulting compounds. These characteristics align with current research trends in "click chemistry applications" and "fluorine effects in drug design," making this compound particularly relevant to modern chemical research.

The pharmaceutical industry shows growing interest in fluorophenoxy derivatives like 1225523-31-8 for developing new therapeutic agents. Structure-activity relationship (SAR) studies often incorporate such fragments to modulate pharmacokinetic properties. Recent literature searches reveal increasing inquiries about "fluorine in CNS drug development" and "thiol-containing bioactive molecules," areas where this compound could potentially contribute to innovative solutions.

Material science applications of 4-(3-Fluorophenoxy)butane-1-thiol include its use as a surface modifier and crosslinking agent. The compound's ability to form self-assembled monolayers (SAMs) on metal surfaces makes it interesting for nanotechnology applications, responding to popular searches about "thiol-based surface chemistry" and "fluorinated SAMs." These applications benefit from the compound's dual functionality, combining the surface-binding thiol group with the fluorinated aromatic system that can influence surface properties.

Quality control of CAS 1225523-31-8 typically involves rigorous purity assessment, with common customer questions focusing on "HPLC methods for thiol compounds" and "stability testing of fluorinated intermediates." Reputable suppliers provide comprehensive analytical data, including chromatograms and spectroscopic characterization, to ensure researchers receive material suitable for sensitive applications. The compound's shelf life and storage conditions are frequent topics in technical discussions about "handling air-sensitive organosulfur compounds."

Environmental and safety considerations for 4-(3-Fluorophenoxy)butane-1-thiol follow standard laboratory chemical protocols. While not classified as highly hazardous, proper ventilation and protective equipment are recommended when handling, addressing common workplace safety queries about "thiol compound handling procedures." The compound's environmental fate and biodegradation profile remain areas of ongoing investigation, particularly regarding the persistence of fluorinated aromatic systems.

The market for specialized intermediates like 1225523-31-8 continues to expand, driven by pharmaceutical innovation and advanced materials development. Procurement specialists often search for "reliable suppliers of fluorinated thiols" and "custom synthesis of aromatic thiol derivatives," indicating strong demand for high-quality material. Current pricing trends reflect the compound's position as a research chemical with specialized applications rather than a bulk commodity.

Future research directions involving 4-(3-Fluorophenoxy)butane-1-thiol may explore its potential in bioconjugation chemistry, polymer modification, and as a building block for fluorinated liquid crystals. These applications align with emerging trends in "bioorthogonal chemistry" and "functional material design," suggesting continued relevance for this versatile compound. The intersection of fluorine chemistry and thiol reactivity makes CAS 1225523-31-8 particularly valuable for addressing current challenges in multiple scientific disciplines.